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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339

This technical guide provides a comprehensive overview of the molecular structure and
properties of 2-Ethylnitrobenzene, a critical intermediate in the synthesis of various organic
compounds. The information is tailored for researchers, scientists, and professionals in drug
development and chemical synthesis.

Quantitative Molecular Data

The fundamental molecular properties of 2-Ethylnitrobenzene are summarized in the table
below. This data is essential for stoichiometric calculations, analytical characterization, and
process design.

Parameter Value References
Molecular Formula CsHoNO2 (1121314151161 7118]
Molecular Weight 151.16 g/mol (1131516171181
IUPAC Name 1-ethyl-2-nitrobenzene [1][8]

CAS Registry Number 612-22-6 [1213]1[41[516]17118]
Appearance Yellow to light brown oily liquid [L10719]

Molecular Structure
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2-Ethylnitrobenzene, also known as o-nitroethylbenzene, consists of a benzene ring
substituted with an ethyl group (-CH2CHs) and a nitro group (-NOz2) at adjacent (ortho)
positions.[1][2] This substitution pattern dictates its chemical reactivity and physical properties.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylnitrobenzene:
Molecular Structure and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329339#2-ethylnitrobenzene-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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